3-Amino-2-bromo-6-chloro-benzoic acid methyl ester

• IUPAC Name: methyl 3-amino-2-bromo-6-chlorobenzoate
• InChI: InChI=1S/C8H7BrClNO2/c1-13-8(12)6-4(10)2-3-5(11)7(6)9/h2-3H,11H2,1H3
• InChI Key: OQFZAQGGMAYUPD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1Br)N)Cl
• Molecular Formula: C8H7BrClNO2
• Molecular Weight: 264.50 g/mol

Description

3-Amino-2-bromo-6-chloro-benzoic acid methyl ester is a useful research compound. Its molecular formula is C8H7BrClNO2 and its molecular weight is 264.50 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-amino-2-chloro-benzoic acid methyl ester (6.76 g, 36.4 mmol) in dichloromethane (100 mL) and methanol (50 mL) was added tetra-n-butylammonium tribromide (17.7 g, 36.4 mmol). The mixture was stirred at 25° C. for 90 minutes. Sodium thiosulfate (10% aqueous solution) was added and the mixture was extracted with dichloromethane. The combined extracts were washed with water, dried (Na2SO4), filtered, and concentrated to dryness under reduced pressure. The crude material was purified by flash column chromatography (hexane/acetone 8:2). Fractions with the desired product were concentrated to small volume. The resulting suspension was allowed to stand for two hours and was then filtered to obtain 5-amino-6-bromo-2-chloro-benzoic acid methyl ester as a white solid (2.7 g, 28%).